Cas no 233759-98-3 (Fluorescein-O'-acetic Acid)

• Product Name: Fluorescein-O'-acetic Acid
• CAS No: 233759-98-3
• MF: C₂₂H₁₄O₇
• MW: 390.342366695404
• CID: 245368
• PubChem ID: 57653272
• Update Time: 2024-01-26

Fluorescein-O'-acetic Acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[(6'-hydroxy-3-oxospiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3'-yl)oxy]-
• 2-[3-(carboxymethoxy)-6-oxoxanthen-9-yl]benzoic acid
• FOAA
• Fluorescein-O inverted exclamation marka-acetic acid
• Fluorescein-O'-acetic acid
• FOAA,O'-(Carboxymethyl)fluorescein
• O inverted exclamation marka-(Carboxymethyl)fluorescein
• O'-(Carboxymethyl)fluorescein
• O′-(Carboxymethyl)fluorescein
• MLAHSCWNWBHVDA-UHFFFAOYSA-N
• FOAA, Oμ-(Carboxymethyl)fluorescein
• Fluorescein-O-acetate
• -aceticAcid
• Fluorescein-O&rsquo
• Fluorescein-O'-acetic Acid

• MDL： MFCD05865263
• Inchi： 1S/C22H14O7/c23-12-5-7-16-18(9-12)28-19-10-13(27-11-20(24)25)6-8-17(19)22(16)15-4-2-1-3-14(15)21(26)29-22/h1-10,23H,11H2,(H,24,25)
• InChI Key： MLAHSCWNWBHVDA-UHFFFAOYSA-N
• SMILES： C(O)(=O)COC1=CC2OC3=C(C4(C=2C=C1)C1=C(C=CC=C1)C(=O)O4)C=CC(O)=C3

Computed Properties

• Exact Mass: 390.07400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.55
• Boiling Point: 718.2°C at 760 mmHg
• Flash Point: 259.6°C
• Refractive Index: 1.721
• PSA: 114.04000
• LogP: 3.72640

Fluorescein-O'-acetic Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/38
• Safety Instruction： S26
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Risk Phrases：R36/38